Cas no 53766-43-1 (5,6-dihydroxy-1(3H)-Isobenzofuranone)

• Product Name: 5,6-dihydroxy-1(3H)-Isobenzofuranone
• CAS No: 53766-43-1
• MF: C₈H₆O₄
• MW: 166.130842685699
• CID: 854473
• PubChem ID: 20622260
• Update Time: 2025-04-19

5,6-dihydroxy-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydroxy-1(3H)-Isobenzofuranone
• 1(3H)-Isobenzofuranone,5,6-dihydroxy-(9CI)
• 5,6-dihydroxy-3H-2-benzofuran-1-one
• 5,6-dihydroxy-3H-isobenzofuran-1-one
• E83321
• 5,6-dihydroxyphthalide
• IUEBHXOMRBWJJL-UHFFFAOYSA-N
• DTXSID60609134
• 5,6-Dihydroxyisobenzofuran-1(3H)-one
• 53766-43-1
• SCHEMBL1608218
• BS-51009
• 5,6-Dihydroxy-2-benzofuran-1(3H)-one
• DB-267174
• 1(3H)-ISOBENZOFURANONE, 5,6-DIHYDROXY-

• Inchi： 1S/C8H6O4/c9-6-1-4-3-12-8(11)5(4)2-7(6)10/h1-2,9-10H,3H2
• InChI Key： IUEBHXOMRBWJJL-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=CC=2C1)O)O)=O

Computed Properties

• Exact Mass: 166.02660867g/mol
• Monoisotopic Mass: 166.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives